Cas no 52176-54-2 (2-Amino-3-nitroquinolin-4(1H)-one)

• Product Name: 2-Amino-3-nitroquinolin-4(1H)-one
• CAS No: 52176-54-2
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 2843387
• Update Time: 2023-08-07

2-Amino-3-nitroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-nitroquinolin-4(1H)-one

• Inchi： 1S/C9H7N3O3/c10-9-7(12(14)15)8(13)5-3-1-2-4-6(5)11-9/h1-4H,(H3,10,11,13)
• InChI Key： QJZSIRYKUVFYOR-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)NC2C=CC=CC=21)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 345
• XLogP3: 1.7
• Topological Polar Surface Area: 101